Cas no 89069-02-3 (Benzoic acid, 2-[[4-(methoxycarbonyl)phenyl]methyl]-, methyl ester)

• Product name: Benzoic acid, 2-[[4-(methoxycarbonyl)phenyl]methyl]-, methyl ester
• CAS No: 89069-02-3
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 613654
• PubChem ID: 10957023

Benzoic acid, 2-[[4-(methoxycarbonyl)phenyl]methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[4-(methoxycarbonyl)phenyl]methyl]-, methyl ester
• methyl 2-[(4-methoxycarbonylphenyl)methyl]benzoate
• 89069-02-3
• SCHEMBL70372
• DTXSID30449807

• Inchi： InChI=1S/C17H16O4/c1-20-16(18)13-9-7-12(8-10-13)11-14-5-3-4-6-15(14)17(19)21-2/h3-10H,11H2,1-2H3
• InChI Key： QHVIUWQGPNOZPX-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=C(C=C1)CC2=CC=CC=C2C(=O)OC

Computed Properties

• Exact Mass: 284.10485899g/mol
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.5